Cas no 1291831-94-1 (methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1291831-94-1
• MF: C₂₃H₁₈FNO₅S
• MW: 439.4561
• CID: 5345324
• Update Time: 2025-06-13

methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carboxylic acid, 6-fluoro-4-[4-(phenylmethoxy)phenyl]-, methyl ester, 1,1-dioxide
• methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
• methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• methyl 6-fluoro-1,1-dioxo-4-(4-phenylmethoxyphenyl)-1lambda6,4-benzothiazine-2-carboxylate
• STL096050
• methyl 4-(4-(benzyloxy)phenyl)-6-fluoro-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide

• Inchi： 1S/C23H18FNO5S/c1-29-23(26)22-14-25(20-13-17(24)7-12-21(20)31(22,27)28)18-8-10-19(11-9-18)30-15-16-5-3-2-4-6-16/h2-14H,15H2,1H3
• InChI Key： FMDDSCFIMKFKJD-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)OC([H])([H])[H])=C([H])N(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C2C([H])=C(C([H])=C([H])C1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 765
• XLogP3: 4.2
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

Introduction to Methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291831-94-1)

Methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1291831-94-1, belongs to the benzothiazine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a fluoro substituent, a dioxo group, and a benzyloxy moiety. These structural elements contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel pharmaceutical agents. The presence of the fluoro atom, in particular, is known to enhance the metabolic stability and binding affinity of drug molecules, which is a critical factor in their efficacy and pharmacokinetic profiles.

In recent years, there has been a growing interest in benzothiazine derivatives due to their demonstrated potential in various therapeutic areas. Research has shown that these compounds exhibit inhibitory activity against a range of enzymes and receptors involved in pathophysiological processes. For instance, studies have highlighted the anti-inflammatory, antioxidant, and anticancer properties of certain benzothiazine derivatives. The specific configuration of Methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate makes it a promising candidate for further investigation in these contexts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro substituent at the 6-position of the benzothiazine ring is particularly challenging due to its high reactivity and sensitivity to environmental factors. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for such complex molecules. The benzyloxy group at the 4-position further enhances the stability of the compound and provides a site for potential modifications to optimize its biological activity.

One of the most compelling aspects of Methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is its potential as a lead compound for drug discovery. Its unique structural features suggest that it may interact with biological targets in ways that are not achievable with more conventional pharmacophores. This has led to its investigation as a starting point for developing new therapeutic agents that could address unmet medical needs. For example, researchers have explored its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases.

The< strong>Methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate molecule also exhibits interesting photophysical properties due to its extended conjugation system. This has opened up possibilities for its use in photochemical applications, such as photodynamic therapy or fluorescent probes. The combination of biological activity and optical characteristics makes this compound an intriguing subject for interdisciplinary research.

In terms of pharmacokinetic considerations, the presence of the< strong>fluoro atom can influence both the absorption and elimination profiles of drug candidates. Studies have shown that fluorinated compounds often exhibit improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. This is particularly relevant for Methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate, as it suggests that this compound may have favorable pharmacokinetic properties if developed into a drug.

The< strong>Methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate has also been studied in vitro for its potential effects on cellular pathways relevant to cancer progression. Preliminary results indicate that it may inhibit key signaling cascades involved in tumor growth and metastasis. These findings are consistent with the broader therapeutic potential of benzothiazine derivatives and highlight the need for further preclinical studies to evaluate its safety and efficacy.

The< strong>Methyl 4-[4-(benzyloxy)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate CAS No.1291831–94–1 continues to be an area of active research due to its multifaceted properties. As synthetic techniques advance and our understanding of biological systems deepens，this compound is poised to play a significant role in the development of next-generation pharmaceuticals。Its unique structural features，combined with promising preliminary data，make it a compelling candidate for further exploration。